2-(Piperazin-1-yl)-6-(trifluoromethyl)quinoline

• CAS No.: 78060-57-8
• Molecular Formula: C14H14F3N3
• Molecular Weight: 281.28 g/mol
• IUPAC Name: 2-piperazin-1-yl-6-(trifluoromethyl)quinoline
• InChI: InChI=1S/C14H14F3N3/c15-14(16,17)11-2-3-12-10(9-11)1-4-13(19-12)20-7-5-18-6-8-20/h1-4,9,18H,5-8H2
• InChI Key: DKBDISFTNYMJMH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NC3=C(C=C2)C=C(C=C3)C(F)(F)F

Description

2-(Piperazin-1-yl)-6-(trifluoromethyl)quinoline is a useful research compound. Its molecular formula is C14H14F3N3 and its molecular weight is 281.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-methyl-6-(trifluoromethyl)quinoline (1.5 g, 7.10 mmol) in N,N-dimethylformamide (50 ml) was added piperazine (2.8 g, 32.51 mmol) and potassium carbonate (1.8 g, 12.93 mmol). The resulting solution was stirred for 3 hours at 140° C. and then quenched by the addition of water (200 ml). The crude product was extracted with ethyl acetate (3×100 ml) and the organic layers were combined. The resulting mixture was washed with saturated aqueous sodium chloride (3×100 ml), dried over anhydrous sodium sulfate, filtered, and then concentrated under vacuum. The crude residue was purified by silica gel chromatography using 1-5% methanol in dichloromethane to elute. The product-containing fractions were combined and concentrated to afford 2-(piperazin-1-yl)-6-(trifluoromethyl)quinoline as a brown solid (1.3 g, 65%). (ES, m/z): [M+H]+ 282; 1H NMR (300 MHz, DMSO): δ 8.17-8.23 (t, J=9.3, 2H), 7.66-7.77 (m, 2H), 7.63 (d, J=9.3 Hz, 1H), 3.78-3.81 (t, J=4.5 Hz, 4H), 2.92-2.96 (t, J=4.5 Hz, 4H).